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Compound of Interest

Compound Name: Pivaloyl cyanide

Cat. No.: B1347056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety information, handling protocols, and troubleshooting

advice for the use of pivaloyl cyanide in a laboratory setting. Pivaloyl cyanide is a reactive

chemical that requires careful management to ensure the safety of all personnel. Adherence to

these guidelines is critical for preventing accidents and ensuring the integrity of your research.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with pivaloyl cyanide?

A1: Pivaloyl cyanide is a toxic and flammable liquid.[1][2] Its primary hazards stem from its

reactivity and the toxicity of the cyanide group.[3] It is harmful if swallowed or inhaled and can

cause skin irritation.[1] Contact with acids can liberate highly toxic hydrogen cyanide gas.[3]

Q2: What are the immediate symptoms of pivaloyl cyanide exposure?

A2: Symptoms of cyanide exposure can appear rapidly and may include weakness, headache,

dizziness, confusion, nausea, and difficulty breathing.[4][5] In severe cases, exposure can lead

to convulsions, loss of consciousness, and death.[6] The breath may have a characteristic

"bitter almond" smell, although not everyone can detect this odor.[7]

Q3: What should I do in case of accidental exposure to pivaloyl cyanide?

A3: Immediate action is crucial.
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Inhalation: Move the affected person to fresh air immediately. If breathing has stopped,

provide artificial respiration using a mechanical device; do not use mouth-to-mouth

resuscitation.[8][9] Seek immediate medical attention.[3]

Skin Contact: Remove all contaminated clothing immediately and wash the affected skin

area with copious amounts of water for at least 15 minutes.[6][8]

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the

eyelids open.[8]

Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water. Seek immediate medical

attention.[3]

In all cases of suspected exposure, call emergency services and inform them of a potential

cyanide poisoning.

Q4: How should pivaloyl cyanide be stored?

A4: Pivaloyl cyanide should be stored in a cool, dry, and well-ventilated area, sealed in a dry

container.[1][10] Recommended storage temperature is between 2-8°C.[1][10] It is crucial to

store it away from incompatible materials, especially acids, strong oxidizing agents, and water.

[3][11] The storage area should be secure and accessible only to authorized personnel.[11]
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Issue Possible Cause Solution

Faint "bitter almond" smell

detected in the lab.

Potential leak or spill of

pivaloyl cyanide, leading to the

release of hydrogen cyanide

gas.

1. Evacuate the area

immediately. 2. Alert

colleagues and the lab

supervisor. 3. If safe to do so,

close the sash of the fume

hood where the material is

being used. 4. From a safe

location, contact your

institution's emergency

response team. 5. Do not re-

enter the area until it has been

declared safe by trained

personnel.

Discoloration or degradation of

pivaloyl cyanide.

Improper storage conditions

(e.g., exposure to light,

moisture, or incompatible

materials).

1. Do not use the degraded

material. 2. Review storage

procedures to ensure

compliance with recommended

conditions (cool, dry, dark, and

away from incompatibles). 3.

Dispose of the degraded

material as hazardous waste

according to your institution's

guidelines.

Spill of pivaloyl cyanide inside

a chemical fume hood.

Accidental mishandling during

transfer or reaction setup.

1. Keep the fume hood

running. 2. Wear appropriate

personal protective equipment

(PPE), including double nitrile

gloves, safety goggles, and a

lab coat.[5] 3. For small spills,

absorb the liquid with an inert

absorbent material (e.g.,

vermiculite, sand).[12] 4.

Carefully collect the absorbent

material into a sealed

container for hazardous waste
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disposal.[5] 5. Decontaminate

the spill area with a 10%

bleach solution, followed by a

rinse with a pH 10 buffer

solution.[4] 6. For larger spills,

evacuate the area and follow

your institution's emergency

spill response procedures.[11]

P-listed waste container for

pivaloyl cyanide is full.

Regular generation of waste

from experiments.

1. Do not overfill the waste

container. 2. Ensure the

container is properly labeled

as "Acutely Toxic" and includes

the chemical name. 3. Contact

your institution's environmental

health and safety (EHS) office

for a scheduled waste pickup.

4. Remember that empty

pivaloyl cyanide containers are

also considered P-listed

hazardous waste and must be

disposed of accordingly.[13]

Quantitative Data Summary
Property Value Reference

Molecular Formula C6H9NO [10][14]

Molecular Weight 111.14 g/mol [10][14]

Boiling Point 147°C [14]

Flash Point 43°C [14]

Density 0.940 g/cm³ [14]

Storage Temperature 2-8°C [1][10]
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Standard Operating Procedure for Handling Pivaloyl
Cyanide

Pre-Experiment Preparation:

Ensure a current Safety Data Sheet (SDS) for pivaloyl cyanide is readily available.

Verify that a certified chemical fume hood is operational.

Confirm that a safety shower and eyewash station are accessible and functional.

Prepare a designated work area within the fume hood and line it with absorbent,

disposable bench paper.

Assemble all necessary equipment and reagents before handling pivaloyl cyanide.

Ensure a cyanide-specific spill kit and appropriate waste containers are available.

Personal Protective Equipment (PPE):

Wear a flame-resistant lab coat.

Use chemical splash goggles and a face shield.

Wear two pairs of nitrile gloves (double-gloving).[12]

Ensure proper footwear (closed-toe shoes).

Handling and Dispensing:

Conduct all manipulations of pivaloyl cyanide within a certified chemical fume hood.

Never work alone when handling this compound.[12]

Use a syringe or cannula for transferring the liquid to minimize the risk of spills and

exposure.

Keep the container tightly sealed when not in use.
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Waste Disposal:

All materials contaminated with pivaloyl cyanide (e.g., gloves, bench paper, pipette tips)

must be disposed of as P-listed (acutely toxic) hazardous waste.[13]

Collect all liquid waste containing pivaloyl cyanide in a designated, properly labeled, and

sealed waste container.

Empty pivaloyl cyanide containers are also considered hazardous waste and should not

be rinsed or discarded in regular trash.[13]

Post-Handling Procedures:

Decontaminate the work area in the fume hood with a 10% bleach solution followed by a

pH 10 buffer solution.[4]

Carefully remove and dispose of PPE as hazardous waste.

Wash hands thoroughly with soap and water after completing the work.
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Experimental Workflow for Pivaloyl Cyanide
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Caption: A flowchart outlining the safe experimental workflow for using pivaloyl cyanide.
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Pivaloyl Cyanide Spill Response Logic

Spill Occurs

Is the spill
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Caption: A decision tree for responding to a pivaloyl cyanide spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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